4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-fluorobenzoate

• IUPAC Name: [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-fluorobenzoate
• InChI: InChI=1S/C18H14FN3O5S2/c1-2-15(24)20-17-21-22-18(29-17)28-9-12-7-13(23)14(8-26-12)27-16(25)10-3-5-11(19)6-4-10/h3-8H,2,9H2,1H3,(H,20,21,24)
• InChI Key: RVGOLXCZNLLCOK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H14FN3O5S2
• Molecular Weight: 435.5 g/mol

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-fluorobenzoate is a useful research compound. Its molecular formula is C18H14FN3O5S2 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One notable application of derivatives similar to the specified compound is in anticancer research. A study involving fluoro-substituted benzo[b]pyran derivatives, which share some structural similarities with the specified compound, demonstrated anticancer activity against lung, breast, and CNS cancer cell lines. These compounds were synthesized through a series of reactions starting from 6-fluorobenzo[b]pyran-4-one and tested for their efficacy, showing promising results at low concentrations compared to the reference drug, 5-fluorodeoxyuridine (Hammam et al., 2005).

Antimicrobial and Antibacterial Properties

Another application is in the development of antibacterial agents. Novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide were designed, synthesized, and tested for their antibacterial activity. These compounds showed promising activity against Staphylococcus aureus and Bacillus subtilis, indicating their potential as novel antibacterial agents (Palkar et al., 2017).

Fungicidal Activity

Compounds structurally related to the specified chemical have been explored for their fungicidal properties as well. A study on 2-alkyl (alkythio)-5-((4-chloro)-3-ethyl-1-methyl-1H-pyrazole-5-yl)-1,3, 4-oxadiazoles (thiadiazoles) demonstrated significant fungicidal activity against Rhizoctonia solani, a major cause of rice sheath blight. This highlights the potential of such compounds in agricultural applications to protect crops from fungal diseases (Chen et al., 2000).

Antioxidant and Anticancer Effects

The antioxidant properties of triazolo-thiadiazoles, which are chemically similar to the queried compound, have been investigated for their potential therapeutic applications. A study focusing on the in vitro antioxidant property of these compounds demonstrated significant activity against various radical scavenging assays, indicating their potential as potent antioxidants. Furthermore, these compounds exhibited cytotoxic effects on hepatocellular carcinoma cell lines, suggesting their applicability in cancer treatment (Sunil et al., 2010).